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Compound of Interest

Compound Name: Lucidin3-O-glucoside

Cat. No.: B15286773

Lucidin-3-O-glucoside: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lucidin-3-O-glucoside, including its
chemical identity and a summary of the currently limited scientific knowledge. This document is
intended to serve as a foundational resource for researchers and professionals in drug
development and natural product chemistry.

Core Chemical Data

Lucidin-3-O-glucoside is an anthraquinone glycoside. Its fundamental chemical properties are
summarized below.

Identifier Value Source

CAS Number 22255-29-4 [11[21131[4][5]
Molecular Formula C21H20010 [1112][31[4][5]
Molecular Weight 432.38 g/mol [L1121[31[4115]

Physicochemical Properties
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The following table outlines the predicted and available physicochemical data for Lucidin-3-O-
glucoside. It is important to note that much of this information is based on computational

predictions.
Property Value Source
Melting Point 220 - 221 °C (from methanol) [5]
Boiling Point (Predicted) 778.9 £60.0 °C [5]
Flash Point (Predicted) 289.2+27.8°C [5]
Density (Predicted) 1.673 + 0.06 g/cm?3 [5]
LogP (Predicted) 0.08 [2]

Biological Activity and Research Landscape

Scientific literature specifically detailing the biological activities, experimental protocols, and
signaling pathways of Lucidin-3-O-glucoside is notably scarce. The majority of available
information is confined to chemical supplier databases, which confirm its basic identity.

One study has pointed to the antifeedant activity of an anthraquinone aldehyde present in
Galium aparine L., where Lucidin-3-O-glucoside is also found[1]. However, in-depth studies
elucidating its mechanism of action, pharmacokinetic profile, and potential therapeutic
applications are not readily available in published research.

The broader body of research on related compounds, such as Lucidin (the aglycone) and other
anthraquinone glycosides, suggests potential for biological activity. However, it is crucial to
emphasize that these findings are not directly transferable to Lucidin-3-O-glucoside.

Given the limited specific data, this guide presents a generalized experimental workflow that
could be adapted for the investigation of Lucidin-3-O-glucoside, from isolation to biological
characterization.

Proposed Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive study of a natural
product like Lucidin-3-O-glucoside, for which limited data exists.
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Caption: A generalized workflow for the research and development of Lucidin-3-O-glucoside.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15286773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Lucidin-3-O-glucoside remains a largely uncharacterized natural product. While its fundamental
chemical identity is established, a significant gap exists in the scientific literature regarding its
biological functions and potential applications. The information provided in this guide serves as
a starting point for researchers and highlights the need for further investigation into this
compound. The proposed experimental workflow offers a roadmap for future studies to unlock
the potential of Lucidin-3-O-glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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